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Compound of Interest

Compound Name: Valinal

Cat. No.: B13919145

Disclaimer: The following information pertains to L-Valine. The specific substance "Valinal" was
not identified in initial searches, and it is presumed that L-Valine, a structurally similar and
common laboratory chemical, is the substance of interest. This guide is intended for
researchers, scientists, and drug development professionals.

This document provides crucial safety and logistical information for the handling, storage, and
disposal of L-Valine in a laboratory setting. Adherence to these guidelines is essential for
ensuring personal safety and maintaining a secure research environment.

l. Physical and Chemical Properties

Understanding the fundamental properties of L-Valine is critical for safe handling and
experimental planning.
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Property Value Citations
Molecular Formula C5H11NO2 [L1121[31[4]
Molecular Weight 117.15 g/mol [1112][31[4]
Appearance White crystalline powder [41[5]
Melting Point 315 °C (decomposes) [6][7]
Solubility in Water 80 g/L at room temperature [4]

logP (octanol/water) -2.26 [1][6]

Stabilit Stable under normal
ability -
conditions.

[5]i8]

Il. Health Hazard Information

L-Valine is not classified as a hazardous substance, but it is recommended to handle it with

care as with all laboratory chemicals.[1][2]
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Exposure Route Symptoms and First Aid Citations

May cause respiratory
irritation.[8] If inhaled, move

Inhalation the person to fresh air. If [518]
symptoms persist, seek

medical advice.[5][8]

May cause mechanical
) irritation.[8] In case of contact,
Skin Contact ] [2][8]
wash off with soap and plenty

of water.[2][8]

May cause mechanical
irritation.[8] Rinse cautiously
with water for several minutes.
Remove contact lenses if
Eye Contact [1][8]
present and easy to do.
Continue rinsing.[1][8] If
irritation persists, get medical

advice.[8]

No adverse effects are

expected with small amounts,

but large amounts may cause
Ingestion nausea and vomiting.[8] Rinse [8]

mouth with water. Do not

induce vomiting. Seek medical

attention if you feel unwell.[8]

Toxicity Data:
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Test Result Species Citations
LD50, Oral >2,000 mg/kg bw Rat [8]
LC50, Inhalation >5,260 mg/m3 air (4 h)  Rat [8]
LC50, Aquatic >10 g/L (96 h) Fish [8]
EC50, Aquatic >10 g/L (24 h) Daphnia [8]

lll. Personal Protective Equipment (PPE)

The following PPE is recommended when handling L-Valine to minimize exposure.

Recommended Personal Protective Equipment

NIOSH-approved Respirator
(if generating dust)

(Safety Goggles or Face Shield)

(Chemical-resistant Gloves)

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment for handling L-Valine.

IV. Handling and Storage
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Proper handling and storage procedures are vital to maintain the integrity of L-Valine and the
safety of the laboratory.

e Handling:

o

Avoid contact with skin, eyes, and clothing.[9]

[¢]

Minimize dust generation and accumulation.[8][9]

[¢]

Use only with adequate ventilation.[9]

[e]

Wash hands thoroughly after handling.[1][9]

o

Keep away from heat and sources of ignition.[8]

e Storage:
o Keep container tightly closed in a dry and well-ventilated place.[1][10]
o Store at +5°C to +30°C.[1]
o Incompatible with strong oxidizing agents.[8]

V. Accidental Release Measures

In the event of a spill, follow these procedures to ensure a safe and effective cleanup.
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Ensure Proper Ventilation

i

Don Appropriate PPE
(Gloves, Goggles, Respirator if dusty)

i

Contain the Spill
(For dry spills, avoid generating dust)

i

Gently Sweep or Vacuum Material
(Lightly moisten to prevent airborne dust if necessary)

i

Place into a Sealed, Labeled Container for Disposal

'

Clean the Affected Area Thoroughly
with a Suitable Solvent or Detergent and Water

i

(Report the Spill to Laboratory Supervisor and EHS Office]

(Evacuate Immediate Area)

Spill Response Complete

Click to download full resolution via product page

Caption: Workflow for responding to an L-Valine spill.
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VI. Disposal Plan

All waste containing L-Valine must be treated as chemical waste and disposed of according to
institutional and local environmental regulations.

e Solid Waste:

[¢]

Segregation: Collect all solid L-Valine waste in a dedicated, clearly labeled, and sealed
waste container.[11]

o Labeling: The container must be labeled with the full chemical name "L-Valine Waste" and
any relevant hazard information.[11]

o Storage: Store the sealed container in a designated chemical waste storage area, away
from incompatible materials.[11]

o Disposal: Arrange for pickup and disposal through your institution's Environmental Health
and Safety (EHS) office or a licensed chemical waste contractor.[11][12]

e Contaminated Materials:

o Items such as gloves, weighing boats, and paper towels contaminated with L-Valine
should be collected in a dedicated, sealed plastic bag or container.[11]

o Label the container as "L-Valine Contaminated Debris" and dispose of it as solid chemical
waste.[11]

e Environmental Precautions:

o Do not let the product enter drains.[1][13] Prevent its release into the environment.[12]

VIl. Experimental Protocols

Detailed experimental protocols involving L-Valine were not available in the safety-focused
resources consulted. Researchers should refer to specific scientific literature and established
laboratory procedures relevant to their field of study for detailed methodologies. Always
conduct a thorough risk assessment before beginning any new experiment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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